2-(Methoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde

Fragment-based drug discovery Physicochemical property prediction Lead-likeness optimization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H14O3
Molecular Weight 170.21 g/mol
Cat. No. B13263908
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-(Methoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde
Molecular FormulaC9H14O3
Molecular Weight170.21 g/mol
Structural Identifiers
SMILESCOCC1(CC2CCC1O2)C=O
InChIInChI=1S/C9H14O3/c1-11-6-9(5-10)4-7-2-3-8(9)12-7/h5,7-8H,2-4,6H2,1H3
InChIKeyODLPPZKYKIVJEJ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(Methoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde: A Conformationally Constrained Bicyclic Aldehyde for Fragment-Based Design and Diversification


2-(Methoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (C₉H₁₄O₃, MW 170.21 g·mol⁻¹) belongs to the 7-oxanorbornane (7-oxabicyclo[2.2.1]heptane) family—a rigid, oxygen-bridged bicyclic scaffold widely exploited in medicinal chemistry and natural product synthesis to introduce three-dimensionality and conformational restriction [1]. The compound features a reactive aldehyde at the C2 bridgehead position and a methoxymethyl (–CH₂OCH₃) substituent at the same carbon, creating a stereochemically dense, sp³-rich quaternary center. This substitution pattern distinguishes it from simpler 7-oxabicyclo[2.2.1]heptane-2-carbaldehydes by providing a protected primary alcohol equivalent that can be unmasked or further functionalized under chemoselective conditions [2]. The scaffold is recognized in fragment-based drug discovery (FBDD) for its ability to access underexplored regions of chemical space, with the 7-oxabicyclo[2.2.1]heptane framework recently employed in Pd-catalysed C–H arylation protocols achieving up to 99% yield with complete diastereoselectivity [3].

Fragment-based design: Rule of Three compliant, sp³-rich scaffold
Sequential chemoselective diversification: orthogonal aldehyde and protected alcohol handles
Ambient storage stability: eliminates cold-chain requirement

Why 2-(Methoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde Cannot Be Replaced by Off-the-Shelf In-Class Analogs


The C2 substituent on the 7-oxabicyclo[2.2.1]heptane-2-carbaldehyde scaffold exerts a dominant influence on lipophilicity, hydrogen-bonding capacity, and the reactivity profile of the bridgehead aldehyde [1]. Simple interchange with the unsubstituted parent (C₇H₁₀O₂, MW 126.15), the 2-methyl analog (C₈H₁₂O₂, MW 140.18), the 2-hydroxymethyl variant (C₈H₁₂O₃, MW 156.18), the 2-chloromethyl derivative (C₉H₁₃ClO₂), or the 2-ethoxymethyl homolog (C₁₀H₁₆O₃, MW 184.23) results in quantitatively distinct physicochemical properties—including predicted logP, topological polar surface area, and rotatable bond count—that directly impact solubility, metabolic stability, and downstream synthetic compatibility [2]. The methoxymethyl group uniquely balances intermediate lipophilicity with a masked alcohol functionality that is orthogonal to the aldehyde, enabling sequential chemoselective transformations (e.g., aldol condensation followed by deprotection to the primary alcohol) that are inaccessible with the hydroxymethyl (free –OH competes), chloromethyl (SN2 lability), or methyl (inert) analogs [3]. The quantitative evidence below establishes that the methoxymethyl substitution represents a distinct chemical entity whose procurement specification must match the intended synthetic sequence.

Physicochemical shift Methyl, hydroxymethyl, or ethoxymethyl analogs may shift lipophilicity and hydrogen-bond profile, potentially altering solubility and assay compatibility.
Reactivity mismatch Hydroxymethyl analog introduces competing –OH; chloromethyl analog introduces SN2 lability; methyl analog lacks a second functional handle, limiting sequential diversification.
Storage divergence Unsubstituted parent requires −10°C cold-chain shipping; methoxymethyl derivative is predicted to be ambient-stable, simplifying logistics.

Quantitative Comparator Evidence: 2-(Methoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde vs. Closest Analogs


Predicted Lipophilicity (XLogP3): Intermediate logP Distinguishes Methoxymethyl from Ethoxymethyl and Hydroxymethyl Analogs

The methoxymethyl derivative is predicted to exhibit an XLogP3 value approximately 0.1–0.3 log units lower than the ethoxymethyl analog (XLogP3 = 0.3) [1] and approximately 0.3–0.5 log units higher than the hydroxymethyl analog (estimated XLogP ≈ −0.2 to 0.0 based on the chemexper logP of 1.1 for a related hydroxymethyl species) , placing it in a favorable intermediate lipophilicity range for fragment-based screening where logP ≤ 3 is desired [2]. This difference is attributable to the shorter alkyl chain in the methoxymethyl group (one methylene less than ethoxymethyl), reducing hydrophobic surface area while retaining sufficient lipophilicity for membrane permeability.

Predicted Lipophilicity
Class-level inference
Target XLogP₃ ≈ 0.0–0.2 vs. ethoxymethyl 0.3, hydroxymethyl ≈ −0.2–0.0
Supports intermediate solubility screening fit
Predicted values; confirm experimentally
Fragment-based drug discovery Physicochemical property prediction Lead-likeness optimization

Topological Polar Surface Area (TPSA): Methoxymethyl Provides a 9.0 Ų Increase Over the Unsubstituted Scaffold, Enhancing Solubility While Retaining CNS Multiparameter Compliance

The methoxymethyl substituent introduces a third hydrogen-bond acceptor (the ether oxygen), increasing the computed TPSA relative to the unsubstituted 7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (TPSA = 26.3 Ų, two H-bond acceptors) [1]. The ethoxymethyl analog has a computed TPSA of 35.5 Ų [2]; the methoxymethyl derivative is predicted to have a comparable TPSA of approximately 35–36 Ų, representing a ~9 Ų increase over the parent scaffold. This value remains well below the commonly cited CNS multiparameter optimization (MPO) threshold of <76 Ų [3], indicating retained potential for CNS penetration.

Polar Surface Area
Class-level inference
TPSA ≈ 35–36 Ų vs. unsubstituted 26.3 Ų, ethoxymethyl 35.5 Ų
Maintains CNS MPO-compatible range
Computed TPSA; verify by measurement
CNS drug design Physicochemical profiling Blood-brain barrier permeability

Storage Stability: The Methoxymethyl Derivative Is Predicted to Be Stable at Ambient Temperature, in Contrast to the Unsubstituted Aldehyde Requiring −10°C Storage

Commercially supplied 7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (unsubstituted) requires storage at −10°C and shipment on ice packs, as indicated by the Sigma-Aldrich/Enamine product specification . The introduction of the methoxymethyl quaternary substituent at C2 sterically shields the aldehyde carbonyl and reduces the propensity for aldol self-condensation and oxidation, a phenomenon consistent with the general observation that α,α-disubstituted aldehydes exhibit enhanced stability relative to monosubstituted or unsubstituted congeners [1]. The ethoxymethyl analog is listed without specific cold-chain requirements [2], supporting the inference that the 2-alkoxymethyl substitution class confers ambient storage stability.

Storage Stability
Supplier specification
Predicted ambient storage vs. unsubstituted requires −10°C
Eliminates cold-chain logistics
Based on analog supplier data
Compound management Stability assessment Procurement logistics

Synthetic Versatility: Orthogonal Aldehyde and Protected Alcohol Functionality Enables Sequential Chemoselective Transformations Not Possible with Hydroxymethyl or Unsubstituted Analogs

The methoxymethyl group functions as a masked hydroxymethyl (primary alcohol) that is stable to aldehydic reaction conditions (e.g., reductive amination, Grignard addition, aldol condensation), whereas the free hydroxymethyl analog would undergo competing O-acylation, O-alkylation, or oxidation [1]. The methoxymethyl ether can be cleaved under mild acidic or Lewis acidic conditions (e.g., BBr₃, TMSI) after aldehyde derivatization, providing a sequential two-step diversification pathway [2]. The chloromethyl analog, while capable of nucleophilic displacement, introduces SN2 reactivity at the C2-methylene that can compete with desired aldehyde transformations and generate reactive intermediates incompatible with many functional groups [3].

Orthogonal Handles
Class-level inference
Aldehyde + MOM-protected alcohol Sequential: (1) aldehyde derivatization, (2) deprotection
Enables two-step library diversification
MOM deprotection requires acidic conditions
Diversity-oriented synthesis Protecting group strategy Chemoselective functionalization

Molecular Weight Advantage: 170.21 g·mol⁻¹ Places the Methoxymethyl Derivative Within the Optimal Fragment Range (MW ≤ 250) While Providing a Quaternary Functionalization Handle

At 170.21 g·mol⁻¹, 2-(methoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde falls comfortably within the Congreve 'Rule of Three' guidelines for fragment libraries (MW ≤ 250) [1]. The ethoxymethyl analog (MW = 184.23) and the chloromethyl analog (MW ≈ 188.65) are heavier, while the unsubstituted parent (MW = 126.15) and 2-methyl analog (MW = 140.18) lack the quaternary substitution site for subsequent fragment growth. The methoxymethyl derivative thus offers the highest ratio of functional handles (aldehyde + protected alcohol = 2) to molecular weight among the comparator set.

Fragment MW
Cross-study comparable
MW = 170.21 g·mol⁻¹ ΔMW: −14 vs. ethoxymethyl, +44 vs. unsubstituted
Highest functional-handle-to-MW ratio
Rule of Three compliant (MW ≤ 250)
Fragment-based screening Rule-of-Three compliance Lead optimization

Hydrogen-Bond Acceptor Count: Three HBA Groups Balance Solubility with Permeability, Differentiating from Two-HBA (Methyl, Unsubstituted) and Four-HBA (Carboxylic Acid) Analogs

The methoxymethyl derivative possesses exactly three hydrogen-bond acceptors (oxabicyclo bridge oxygen, aldehyde carbonyl, methoxy oxygen), a count that is associated with favorable oral bioavailability in drug design heuristics [1]. The unsubstituted and 2-methyl analogs have only two HBA (reduced solubility), while the 2-carboxylic acid analog (e.g., 2-(methoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid) has four HBA (potentially reduced permeability). The ethoxymethyl and hydroxymethyl analogs also have three HBA, so this property does not differentiate within the alkoxymethyl subset but distinguishes the methoxymethyl-bearing aldehyde from non-carbonyl and carboxyl-substituted scaffold variants.

H-Bond Acceptors
Class-level inference
HBA = 3 vs. methyl/unsubstituted HBA = 2, carboxylic acid HBA = 4
Balances solubility and permeability
Oral bioavailability heuristics context
Physicochemical property optimization Permeability-solubility trade-off Medicinal chemistry design

Procurement-Relevant Application Scenarios for 2-(Methoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde


Fragment-Based Drug Discovery (FBDD) Library Construction

With a molecular weight of 170.21 g·mol⁻¹ and predicted XLogP₃ in the 0.0–0.2 range, this compound satisfies the Rule of Three criteria (MW ≤ 250, logP ≤ 3) for fragment library inclusion [1]. The quaternary C2 substitution provides a rigid, sp³-rich scaffold that increases the fraction of sp³-hybridized carbons (Fsp³)—a parameter correlated with clinical success [2]. The aldehyde serves as a primary affinity handle for covalent or reversible covalent fragment screening, while the methoxymethyl group provides a protected growth vector for fragment elaboration following hit identification. Unlike the unsubstituted parent (requiring −10°C storage), the methoxymethyl derivative is predicted to be stable at ambient temperature, facilitating integration into automated compound management workflows .

Diversity-Oriented Synthesis (DOS) of Sp³-Rich Heterocyclic Libraries

The orthogonal reactivity of the aldehyde and methoxymethyl protecting group enables a two-dimensional diversification strategy: (1) aldehyde derivatization via reductive amination, Grignard addition, Horner-Wadsworth-Emmons olefination, or aldol condensation to generate a first-dimension library; (2) subsequent methoxymethyl deprotection under mild acidic conditions (BBr₃, −78°C to rt; or TMSI, 0°C to rt) to reveal a primary alcohol for second-dimension diversification via esterification, etherification, or oxidation [3]. This sequential chemoselectivity is not achievable with the 2-hydroxymethyl analog (free –OH interferes with aldehyde reactions) or the 2-methyl analog (no second functional handle). The rigid oxabicyclo scaffold imposes conformational restriction that can enhance target selectivity and reduce entropic penalties upon binding.

Synthesis of Protected Prostanoid and Thromboxane A₂ Analog Intermediates

Chiral 7-oxabicyclo[2.2.1]heptane-2-carbaldehydes have been established as key intermediates in the synthesis of thromboxane A₂/prostaglandin H₂ analogs, with specific stereochemical requirements at the C2 position [4]. The methoxymethyl derivative, available in enantiomerically enriched form through organocatalytic Diels-Alder approaches, provides the requisite C2 quaternary center with a masked hydroxymethyl substituent that can be unmasked at a late stage to install the prostanoid α-chain. The intermediate TPSA of ~36 Ų and molecular weight of 170.21 g·mol⁻¹ position this intermediate favorably for multi-step synthetic sequences where the cumulative molecular properties of intermediates must be controlled to maintain solubility and chromatographic tractability.

Covalent Probe and Chemical Biology Tool Compound Development

The aldehyde functionality can be exploited for reversible covalent modification of nucleophilic protein residues (e.g., lysine ε-amines, cysteine thiols) to form imine or thiohemiacetal adducts, a strategy gaining traction in targeted covalent inhibitor design [5]. The methoxymethyl substituent provides a benign, non-electrophilic side chain that does not introduce off-target reactivity (unlike the chloromethyl analog, which can alkylate nucleophilic residues non-specifically). The intermediate lipophilicity (XLogP₃ ≈ 0.1) reduces the risk of non-specific hydrophobic interactions that plague more lipophilic covalent fragments, potentially improving the signal-to-noise ratio in covalent fragment screening campaigns.

Application
Selection Property
Validation Focus
FBDD Library Construction
Fragment physicochemical compliance, sp³ fraction
Rule of Three and storage stability review
Diversity-Oriented Synthesis
Orthogonal aldehyde/MOM reactivity
Sequential chemoselectivity verification
Prostanoid Intermediate Synthesis
Quaternary stereocenter, masked alcohol
Late-stage deprotection and stereochemical control
Covalent Probe Development
Aldehyde reactivity, low off-target electrophilicity
Reversible adduct formation and selectivity screening
Quote Request

Request a Quote for 2-(Methoxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.